Cas no 88505-47-9 (9-Hexadecenoic acid, 14-methyl-, (Z)-)

• Product Name: 9-Hexadecenoic acid, 14-methyl-, (Z)-
• CAS No: 88505-47-9
• MF: C₁₇H₃₂O₂
• MW: 268.434785842896
• CID: 630249
• PubChem ID: 71318434
• Update Time: 2025-04-19

9-Hexadecenoic acid, 14-methyl-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 9-Hexadecenoic acid, 14-methyl-, (Z)-
• 14-methylhexadec-9-enoic acid
• 88505-47-9
• DTXSID30748549
• Q27449796

• Inchi： 1S/C17H32O2/c1-3-16(2)14-12-10-8-6-4-5-7-9-11-13-15-17(18)19/h6,8,16H,3-5,7,9-15H2,1-2H3,(H,18,19)
• InChI Key： JSOOUDKFWVPPEF-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCC=CCCCC(C)CC)=O

Computed Properties

• Exact Mass: 268.240230259g/mol
• Monoisotopic Mass: 268.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids